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Compound of Interest

Compound Name: Fmoc-L-Dab(Me,Ns)-OH

Cat. No.: B8092989 Get Quote

Technical Guide: Fmoc-L-Dab(Me,Ns)-OH
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,

and applications of Fmoc-L-Dab(Me,Ns)-OH, a specialized amino acid derivative crucial for

advanced peptide synthesis.

Core Chemical Properties
Fmoc-L-Dab(Me,Ns)-OH, chemically known as N-alpha-(9-Fluorenylmethyloxycarbonyl)-N-

gamma-methyl-N-gamma-(4-nosyl)-L-2,4-diaminobutyric acid, is a protected amino acid

building block. The presence of the N-gamma-methyl and N-gamma-nosyl groups offers unique

functionalities for the synthesis of complex and modified peptides. While specific quantitative

data such as melting point and solubility are not widely published, the fundamental properties

are summarized below.
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Property Value Source

Chemical Name

N-alpha-(9-

Fluorenylmethyloxycarbonyl)-

N-gamma-methyl-N-gamma-

(4-nosyl)-L-2,4-diaminobutyric

acid

[1]

Synonyms

Fmoc-Dab(Me,Ns)-OH, N-

alpha-Fmoc-N-beta-methyl-N-

beta-nosyl-L-2,4-

diaminobutyric acid, (S)-2-

(((9H-fluoren-9-

yl)methoxy)carbonylamino)-4-

(N-methyl-4-

nitrophenylsulfonamido)butano

ic acid

[1]

CAS Number 2389078-09-3 [1]

Molecular Formula C₂₆H₂₅N₃O₈S [1]

Molecular Weight 539.56 g/mol [1]

Appearance
White to off-white solid

(presumed)

General knowledge of similar

compounds

Storage Temperature -20°C [1]

Chemical Structure
The structure of Fmoc-L-Dab(Me,Ns)-OH is characterized by a 2,4-diaminobutyric acid core.

The alpha-amino group is protected by a base-labile Fluorenylmethyloxycarbonyl (Fmoc)

group, making it suitable for Fmoc-based solid-phase peptide synthesis (SPPS). The gamma-

amino group is modified with both a methyl (Me) group and a nosyl (Ns) group. The nosyl

group is a p-nitrobenzenesulfonyl group, which can be selectively removed under specific

conditions, offering an orthogonal protection strategy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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